![molecular formula C22H29NO4SSi B132569 4-(Dimethylphenylsilyl)-5-hexenyl 4-(acetylamino)benzenesulfonate CAS No. 158069-32-0](/img/structure/B132569.png)
4-(Dimethylphenylsilyl)-5-hexenyl 4-(acetylamino)benzenesulfonate
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Overview
Description
4-(Dimethylphenylsilyl)-5-hexenyl 4-(acetylamino)benzenesulfonate, also known as DMAPS, is a chemical compound that has been extensively studied in scientific research. It belongs to the class of sulfonates and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 4-(Dimethylphenylsilyl)-5-hexenyl 4-(acetylamino)benzenesulfonate is not fully understood. However, it is believed that this compound acts as a nucleophile, attacking electrophilic carbonyl groups in organic compounds. This reaction results in the formation of an intermediate that can undergo further reactions, leading to the synthesis of various organic compounds.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of this compound. However, studies have shown that this compound is relatively non-toxic and does not cause significant harm to living organisms. Additionally, this compound has been shown to be stable under a wide range of conditions, making it an ideal reagent for organic synthesis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(Dimethylphenylsilyl)-5-hexenyl 4-(acetylamino)benzenesulfonate in lab experiments is its versatility. It can be used as a catalyst in a wide range of organic synthesis reactions, making it a valuable tool for chemists. Additionally, this compound is relatively easy to synthesize and has a high purity, making it a reliable reagent for lab experiments. However, one of the limitations of using this compound is its cost. This compound is relatively expensive compared to other reagents, which can make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for the use of 4-(Dimethylphenylsilyl)-5-hexenyl 4-(acetylamino)benzenesulfonate in scientific research. One potential area of research is the development of new synthesis methods for this compound that are more cost-effective and scalable. Additionally, there is potential for the use of this compound in the synthesis of new pharmaceuticals and materials. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in organic synthesis.
Synthesis Methods
The synthesis of 4-(Dimethylphenylsilyl)-5-hexenyl 4-(acetylamino)benzenesulfonate involves the reaction between 4-(acetylamino)benzenesulfonyl chloride and 4-(dimethylphenylsilyl)-5-hexenyl magnesium bromide. This reaction yields this compound as a white solid with a purity of over 95%. The synthesis of this compound is relatively straightforward and has been optimized for large-scale production.
Scientific Research Applications
4-(Dimethylphenylsilyl)-5-hexenyl 4-(acetylamino)benzenesulfonate has been widely used in scientific research as a reagent in organic synthesis. It is commonly used as a catalyst in the synthesis of various organic compounds, such as aldehydes, ketones, and esters. This compound has also been used in the synthesis of pharmaceuticals, such as antihistamines and antimalarial drugs. Additionally, this compound has been used in the synthesis of polymers and materials science.
properties
CAS RN |
158069-32-0 |
---|---|
Molecular Formula |
C22H29NO4SSi |
Molecular Weight |
431.6 g/mol |
IUPAC Name |
4-[dimethyl(phenyl)silyl]hex-5-enyl 4-acetamidobenzenesulfonate |
InChI |
InChI=1S/C22H29NO4SSi/c1-5-21(29(3,4)22-10-7-6-8-11-22)12-9-17-27-28(25,26)20-15-13-19(14-16-20)23-18(2)24/h5-8,10-11,13-16,21H,1,9,12,17H2,2-4H3,(H,23,24) |
InChI Key |
ZBWRCWQYARWQCU-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)OCCCC(C=C)[Si](C)(C)C2=CC=CC=C2 |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)OCCCC(C=C)[Si](C)(C)C2=CC=CC=C2 |
synonyms |
4'-dimethylphenylsilyl-1'-hexen-6'-yl 4-(acetylamino)benzenesulfonate 4'-DMPSH 4-AcNBS |
Origin of Product |
United States |
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